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Compound Focus: 4-Chloro-3-sulfamoylbenzoic acid

CAS No.: 1205-30-7

Cat. No.: S591199

Get Quote

Chemical Data and Storage Specifications

The table below summarizes the key identifying information and storage specifications for 4-Chloro-3-

sulfamoylbenzoic acid:

Property Specification

CAS No. 1205-30-7 [1] [2]

Molecular Formula C₇H₆ClNO₄S [1] [2]

Quality/Purity 98% [1]

Recommended Storage Sealed in dry, Room Temperature [2]

Physical Form Solid [1]

Melting Point 256-258 °C [1]

Safety and Handling Information
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Proper handling is crucial due to potential hazards. The following safety information is based on supplier

data [1] [2]:

GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335
(May cause respiratory irritation) [2].

Target Organ: Respiratory system [1].
Personal Protective Equipment (PPE): Use gloves, eye protection, and a dust mask type N95 (US)

[1].

In-Depth: Stability and Degradation Investigation

4-Chloro-3-sulfamoylbenzoic acid is not just a simple chemical; it is a known metabolite of the

antihypertensive drug indapamide and can also appear as an impurity in drug formulations [1]. Investigating

the stability and degradation pathways of such compounds is a critical activity in pharmaceutical

development.

A sophisticated methodology for a complete understanding of drug degradation mixtures has been validated

using indapamide, which decomposes into 4-Chloro-3-sulfamoylbenzoic acid (referred to as DP3 in the

study) [3]. The workflow involves forced degradation studies under acidic, basic, and oxidative conditions,

followed by advanced analytical techniques.

The following diagram illustrates the experimental workflow for the in-depth investigation of drug

degradation mixtures, combining UPLC-UV-HDMSE and NMR analyses:
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Key Experimental Protocols

Sample Preparation for Multi-Technique Analysis A critical step is preparing a sample compatible

with both MS and NMR. The protocol uses a buffer system of DMSO-d6/D2O (70:30, v/v) with 50

mM Tris buffer. This ensures proper solubilization, pH adjustment to prevent chemical shift

variations, and good shimming quality for NMR [3].

UPLC-UV-HDMSE Analysis
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Chromatography: Ultra-Performance Liquid Chromatography (UPLC) with UV detection for

profiling.
Mass Spectrometry: High-Resolution Mass Spectrometry (HRMS) coupled with Ion Mobility

Spectrometry (IMS). The HDMSE data-independent acquisition mode is used, which alternates
between low-energy (for precursor ions) and high-energy (for fragmentation) scans. IMS helps

align fragment ions with their precursors via drift-time filtering [3].
Quantification: LC-UV calibration curves are established for the active pharmaceutical

ingredient (API) with good linearity (r² > 0.99) [3].

NMR Experiments for Structural Confirmation NMR is performed directly on the crude

degradation mixture to confirm structures.

1H-NMR: Used for quantification (qNMR) and information on chemical shifts and multiplicity.
2D-NMR: Experiments like JRES (coupling constants), HSQC (¹H-¹³C correlation), and TOCSY

(¹H-¹H correlation) confirm atom connectivity. The Non-Uniform Sampling (NUS) method is
applied to 2D experiments to gain resolution and reduce overlapping signals [3].

Data Correlation with Statistical Analysis Partial Least Squares (PLS) regression is used as a

statistical tool to rapidly establish correlations between MS and NMR datasets when analyzing

multiple degradation conditions simultaneously [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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